1-[3-(4-Fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-pyrrolidin-1-ylethanone

• IUPAC Name: 1-[3-(4-fluorophenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C19H20FN3OS/c20-15-7-5-14(6-8-15)17-12-16(18-4-3-11-25-18)21-23(17)19(24)13-22-9-1-2-10-22/h3-8,11,17H,1-2,9-10,12-13H2
• InChI Key: SHWJUNVMCDIWBP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(=O)N2C(CC(=N2)C3=CC=CS3)C4=CC=C(C=C4)F
• Molecular Formula: C19H20FN3OS
• Molecular Weight: 357.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a thiophene ring, a dihydropyrazol ring, and a pyrrolidinyl group. The presence of these groups suggests that this compound could have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the fluorophenyl group could be introduced via a halogenation reaction, while the thiophene ring could be formed via a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings suggests that this compound could have a fairly rigid structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of its various functional groups. For example, the fluorophenyl group could be susceptible to nucleophilic aromatic substitution reactions, while the thiophene ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorine atom could increase the compound’s stability and lipophilicity.

Safety And Hazards

Like all chemicals, this compound should be handled with care. Potential hazards could include skin and eye irritation, respiratory irritation, and environmental toxicity.

Future Directions

Future research on this compound could involve further exploration of its properties and potential applications. This could include studies on its biological activity, its potential uses in materials science, and its environmental impact.